Cas no 2002865-50-9 (3-amino-4-ethoxypyridin-2-ol)

• Product Name: 3-amino-4-ethoxypyridin-2-ol
• CAS No: 2002865-50-9
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 5802787
• PubChem ID: 165720793
• Update Time: 2025-06-08

3-amino-4-ethoxypyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-4-ethoxypyridin-2-ol
• EN300-1295032
• 2002865-50-9

• Inchi： 1S/C7H10N2O2/c1-2-11-5-3-4-9-7(10)6(5)8/h3-4H,2,8H2,1H3,(H,9,10)
• InChI Key： SEGZGUDRAMVNID-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CNC(C=1N)=O

Computed Properties

• Exact Mass: 154.074227566g/mol
• Monoisotopic Mass: 154.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 64.4Ų

Additional information on 3-amino-4-ethoxypyridin-2-ol

Introduction to 3-amino-4-ethoxypyridin-2-ol (CAS No. 2002865-50-9)

3-amino-4-ethoxypyridin-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2002865-50-9, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule features a pyridine core substituted with an amino group at the 3-position and an ethoxy group at the 4-position, alongside a hydroxyl group at the 2-position. Its unique structural configuration makes it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The compound's pyridine scaffold is a cornerstone in medicinal chemistry due to its prevalence in biologically active natural products and synthetic drugs. The presence of both amino and hydroxyl functional groups enhances its reactivity, making it a versatile building block for further chemical modifications. These modifications can be tailored to explore different pharmacophores, enabling the design of molecules with enhanced efficacy and selectivity for specific biological targets.

In recent years, 3-amino-4-ethoxypyridin-2-ol has garnered attention for its potential applications in the synthesis of small-molecule inhibitors targeting various diseases. For instance, studies have demonstrated its utility in developing kinase inhibitors, which are crucial in treating cancers and inflammatory disorders. The compound's ability to interact with protein targets through hydrogen bonding and other non-covalent interactions makes it an attractive candidate for drug design.

One of the most compelling aspects of 3-amino-4-ethoxypyridin-2-ol is its role as a precursor in the synthesis of more complex molecules. Researchers have leveraged its structural features to create derivatives with improved pharmacokinetic properties, such as enhanced solubility and metabolic stability. These advancements are critical for translating laboratory discoveries into viable clinical candidates.

The pharmaceutical industry has been particularly interested in exploring 3-amino-4-ethoxypyridin-2-ol for its potential in addressing unmet medical needs. For example, recent studies have highlighted its significance in the development of antiviral agents, where pyridine derivatives have shown promise in inhibiting viral replication. The compound's molecular framework allows for fine-tuning of electronic and steric properties, which is essential for achieving high binding affinity to viral enzymes and proteins.

Moreover, 3-amino-4-ethoxypyridin-2-ol has found applications beyond traditional drug development. It serves as a key intermediate in agrochemical formulations, where pyridine-based compounds are widely used as herbicides and pesticides. The compound's structural versatility enables chemists to design molecules that exhibit targeted action against specific pests while minimizing environmental impact.

The synthesis of 3-amino-4-ethoxypyridin-2-ol typically involves multi-step organic reactions, starting from commercially available pyridine derivatives. Advances in synthetic methodologies have streamlined its production, making it more accessible for research and industrial applications. Techniques such as catalytic hydrogenation, nucleophilic substitution, and oxidation-reduction reactions are commonly employed to construct its molecular framework efficiently.

In academic research, 3-amino-4-ethoxypyridin-2-ol has been utilized as a model compound to study reaction mechanisms and develop new synthetic strategies. Its well-defined structure provides a scaffold for investigating electronic effects, steric hindrance, and functional group compatibility. Such studies contribute to the broader understanding of heterocyclic chemistry and inform the design of future generations of bioactive molecules.

The safety profile of 3-amino-4-ethoxypyridin-2-ol is another critical consideration in its application. While it is not classified as a hazardous material under standard regulatory guidelines, proper handling procedures must be followed to ensure safe laboratory practices. Researchers are advised to use personal protective equipment (PPE) such as gloves and goggles when handling this compound to minimize exposure risks.

Future directions in the study of 3-amino-4-ethoxypyridin-2-ol may include exploring its potential in nanomedicine and drug delivery systems. Pyridine derivatives have shown promise in enhancing the delivery efficiency of therapeutic agents by forming stable complexes with nanoparticles or polymers. Such innovations could lead to more effective treatments for diseases that are currently challenging to address with conventional drug formulations.

In conclusion,3-amino-pyridinyl-substituted compounds continue to play a pivotal role in pharmaceutical research due to their structural diversity and functional versatility, with 3-amino-pyridinyl-substituted compounds like 3-amino-pyridinyl-substituted compounds remaining at forefront of medicinal chemistry innovation, driving advancements that benefit human health globally,through their unique ability to modulate biological processes at molecular level, paving way for next generation therapeutics,that address complex diseases with precision,and efficacy,setting stage for continued breakthroughs,that harness power molecular diversity,to improve lives around world.